Cas no 2548988-23-2 (2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2548988-23-2
• MF: C₁₇H₁₇FN₆O₂
• MW: 356.354285955429
• CID: 5310860
• PubChem ID: 168001909
• Update Time: 2025-05-22

2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1H-Benzimidazol-6-ylcarbonyl)-1-piperazinyl]-5-fluoro-6-methyl-4(3H)-pyrimidinone
• 2548988-23-2
• 2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H17FN6O2/c1-10-14(18)15(25)22-17(21-10)24-6-4-23(5-7-24)16(26)11-2-3-12-13(8-11)20-9-19-12/h2-3,8-9,14H,4-7H2,1H3,(H,19,20)
• InChI Key： SRQPJRGJHZOEFX-UHFFFAOYSA-N
• SMILES： FC1C(N=C(N=C1C)N1CCN(C(C2=CC=C3C(=C2)NC=N3)=O)CC1)=O

Computed Properties

• Exact Mass: 356.13970197g/mol
• Monoisotopic Mass: 356.13970197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.7±65.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)

Additional information on 2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

2-[4-(1H-1,3-Benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound 2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one, identified by the CAS number 2548988-23-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring fused with a dihydropyrimidinone moiety and a benzodiazole group. The presence of these functional groups makes it a promising candidate for drug discovery and material science applications.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents. The benzodiazole group, in particular, has been shown to exhibit potent anti-inflammatory and antioxidant properties. This has led researchers to explore its potential in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The piperazine ring, on the other hand, is known for its ability to act as a bioisostere, enhancing the compound's pharmacokinetic properties and making it more amenable for drug delivery.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the dihydropyrimidinone core through cyclization reactions and the subsequent incorporation of the benzodiazole moiety via nucleophilic substitution. These reactions are carefully optimized to ensure high yields and purity, which are critical for downstream applications in pharmacological studies.

In terms of pharmacological activity, this compound has demonstrated remarkable selectivity towards certain enzymes and receptors. For instance, studies have shown that it inhibits the activity of matrix metalloproteinases (MMPs), which are key players in tumor invasion and metastasis. This makes it a potential candidate for anticancer drug development. Additionally, its ability to modulate neurotransmitter systems suggests its utility in treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

The structural versatility of this compound also extends to its application in materials science. Its aromatic heterocyclic framework makes it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its electronic properties by modifying substituents on the benzodiazole group, thereby enhancing its performance in these applications.

In conclusion, the compound 2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and diverse functional groups make it a valuable asset for both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.